3-Oxo-5alpha-androstan-17beta-yl sulfate

• Molecular Formula: C19H29O5S-
• Molecular Weight: 369.5 g/mol
• IUPAC Name: [(5S,8R,9S,10S,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl] sulfate
• InChI: InChI=1S/C19H30O5S/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(24-25(21,22)23)19(15,2)10-8-16(14)18/h12,14-17H,3-11H2,1-2H3,(H,21,22,23)/p-1/t12-,14-,15-,16-,17-,18-,19-/m0/s1
• InChI Key: KYVPWJSGFKNNLD-ABEVXSGRSA-M
• Isomeric SMILES: C[C@]12CCC(=O)C[C@@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@H]4OS(=O)(=O)[O-])C
• Canonical SMILES: CC12CCC(=O)CC1CCC3C2CCC4(C3CCC4OS(=O)(=O)[O-])C

Description

5alpha-dihydrotestosterone sulfate(1-) is a steroid sulfate oxoanion that is the conjugate base of 5alpha-dihydrotestosterone sulfate, obtained by deprotonation of the sulfo group;  major species at pH 7.3. It is a conjugate base of a 5alpha-dihydrotestosterone sulfate.

Scientific Research Applications

Androgen Binding and Effects on Prostate Cancer Cells

5alpha-Androstane-3alpha,17beta-diol, a metabolite of potent androgen 5alpha-dihydrotestosterone, has been studied for its interaction with estrogen receptors. Notably, it binds to estrogen receptor-beta and influences the growth of the prostate gland through an estrogen receptor-mediated pathway, not an androgen receptor-mediated pathway. This finding raises the possibility of its involvement in physiological processes in tissues like the brain (Pak et al., 2005). Additionally, 5alpha-Androstane-3alpha,17beta-diol can stimulate prostate cell proliferation by activating pathways similar to the epidermal growth factor-responsive pathways in human prostate cancer LNCaP cells (Zimmerman et al., 2004).

Potential in Diagnostic Imaging

Research has also explored the potential of fluorinated androstanes, such as 5alpha-androstan-17beta-ols, in developing prostate imaging agents. These compounds were evaluated for their ability to compete with 5alpha-dihydrotestosterone for binding to rat prostate androgen receptor protein. The study found that 3beta-fluoro-5alpha-androstan-17beta-ol had approximately 5% the androgenic activity of testosterone propionate, indicating its low biological activity and potential suitability for diagnostic purposes (Castonguay et al., 1978).

Metabolic Pathways and Urinary Metabolites

Metabolites common to certain anabolic steroids in horses have been identified, which may serve as targets for doping tests. One such study found that 17alpha-methyl-5alpha-androstan-3beta,16beta,17beta-triol, a metabolite of 17alpha-methyltestosterone and mestanolone, was primarily detected in the sulfate fractions of urine samples after administration. This metabolite was suggested as a useful screening target for doping tests in racehorses (Yamada et al., 2007).

Androgen Affinity Column Synthesis

An androgen affinity column was synthesized by linking a compound similar to 3-Oxo-5alpha-androstan-17beta-yl sulfate to cyanogen bromide activated Sepharose. This column was effective in recovering androphilic proteins from rat epididymis homogenates rich in nonspecific esterases. The isolated androgen binding protein had the same mobility on polyacrylamide gels and the same estimated molecular weight as the original extract, suggesting the column's effectiveness in isolating specific proteins (Musto et al., 1977).

The scientific research applications of 3-Oxo-5alpha-androstan-17beta-yl sulfate, a compound related to androgen metabolism, cover a range of studies from analytical chemistry to potential therapeutic uses. Below are some findings from recent research:

Analytical Method Development

A study by Grandgirard et al. (2004) aimed at developing a new internal standard for the quantitative determination of oxyphytosterols, tested various compounds including 5alpha-androstan derivatives. This work is crucial for improving analytical methods in steroid research (Grandgirard, Cabaret, Martine, & Berdeaux, 2004).

Estrogen Receptor Modulation

Pak et al. (2005) discovered that 5alpha-Androstane-3beta, 17beta-diol, a metabolite of a potent androgen, binds to the estrogen receptor (ER)-beta and regulates growth of the prostate gland through an estrogen receptor-mediated pathway, suggesting potential therapeutic applications in treating diseases like prostate cancer (Pak, Chung, Lund, Hinds, Clay, & Handa, 2005).

Steroid Conjugation for Immunoassays

Hungerford et al. (2006) developed boronate esters for temporary protection of steroid hydroxyl groups, facilitating the synthesis of steroid-protein conjugates for immunoassays. This research contributes to the detection of banned substances in sports and other fields (Hungerford, McKinney, Stenhouse, & McLeod, 2006).

Pathways of Steroid Metabolism

Zimmerman et al. (2004) identified that 5alpha-Androstane-3alpha,17beta-diol activates pathways resembling the epidermal growth factor responsive pathways in stimulating human prostate cancer cell proliferation, highlighting the complexity of steroid metabolism and its implications for cancer research (Zimmerman, Dozmorov, Nunlist, Tang, Li, Cowan, Centola, Frank, Culkin, & Lin, 2004).